Cas no 899967-00-1 (3-cyclopentyl-N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylpropanamide)

• Product Name: 3-cyclopentyl-N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylpropanamide
• CAS No: 899967-00-1
• MF: C₂₁H₂₅N₅O₂
• MW: 379.455504179001
• CID: 5491722
• Update Time: 2025-05-17

3-cyclopentyl-N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-N-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]propanamide
• 3-cyclopentyl-N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylpropanamide

• Inchi： 1S/C21H25N5O2/c1-14-7-9-17(11-15(14)2)26-20-18(12-23-26)21(28)25(13-22-20)24-19(27)10-8-16-5-3-4-6-16/h7,9,11-13,16H,3-6,8,10H2,1-2H3,(H,24,27)
• InChI Key： FAJKCVWLEVFGIP-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C3=CC=C(C)C(C)=C3)N=CC=2C1=O)(=O)CCC1CCCC1

Additional information on 3-cyclopentyl-N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylpropanamide

Compound CAS No 899967-00-1: 3-Cyclopentyl-N-1-(3,4-Dimethylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Ylpropanamide

The compound CAS No 899967-00-1, known as 3-cyclopentyl-N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylpropanamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazolo[pyrimidine] derivatives, which have garnered substantial attention due to their diverse biological activities and structural versatility.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine frameworks in drug discovery. These heterocyclic compounds are known for their ability to modulate various cellular pathways, making them promising candidates for the development of novel therapeutic agents. The presence of a cyclopentyl group in the structure of this compound adds further complexity and potential bioactivity, as such substituents are often associated with improved pharmacokinetic properties and enhanced receptor binding affinity.

The N-1-(3,4-dimethylphenyl) substituent introduces additional electronic and steric effects into the molecule. This substitution pattern is strategically designed to optimize the compound's interaction with target proteins or enzymes. Recent research has demonstrated that such modifications can significantly influence the compound's bioavailability and efficacy in vivo.

One of the most intriguing aspects of this compound is its propanamide functionality at position 5 of the pyrazolo[pyrimidine] ring. This group plays a critical role in determining the molecule's solubility and stability under physiological conditions. Moreover, it provides a platform for further chemical modifications, enabling researchers to explore a wide range of analogs with varying biological profiles.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of this compound. Researchers have employed a combination of microwave-assisted synthesis and catalytic cross-coupling reactions to achieve high yields and excellent purity levels. These techniques not only enhance the scalability of production but also ensure that the compound meets stringent quality control standards required for preclinical studies.

In terms of biological activity, CAS No 899967-00-1 has shown remarkable promise in inhibiting key enzymes involved in inflammatory pathways. For instance, studies conducted using human cell lines have demonstrated its potent anti-inflammatory effects through selective inhibition of cyclooxygenase (COX) enzymes. Furthermore, preliminary in vivo experiments in animal models have revealed its ability to alleviate symptoms associated with chronic inflammatory conditions without inducing significant side effects.

The oxo group at position 4 of the pyrazolo[pyrimidine] ring is another critical feature contributing to the compound's activity. This group participates in hydrogen bonding interactions with target proteins, thereby enhancing its binding affinity and selectivity. Computational modeling studies have provided valuable insights into the molecular interactions responsible for these effects, paving the way for rational drug design strategies.

Another area of active research involves exploring the potential of CAS No 899967-00-1 as a modulator of ion channels and receptors. Preliminary data suggest that this compound may exhibit potent activity against voltage-gated sodium channels (Nav), which are implicated in pain signaling and epilepsy. If validated in further studies, this could position it as a lead candidate for developing novel antiepileptic or analgesic agents.

From a structural standpoint, the cyclopentane ring introduces rigidity into the molecule while maintaining flexibility at critical positions for receptor binding. This balance is essential for achieving optimal pharmacodynamics without compromising pharmacokinetic properties such as absorption and distribution.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the synthesis and characterization of this compound. Advanced analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its molecular structure and stereochemistry accurately.

In conclusion, CAS No 899967-00-1, or 3-cyclopentyl-N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-Ylpropanamide, represents a cutting-edge advancement in medicinal chemistry research. Its unique structural features and promising biological activities make it a compelling candidate for further exploration in drug development pipelines targeting inflammation-related disorders and beyond.